Cas no 6841-01-6 (Ethyl 4-aminopyrazolo5,1-c1,2,4triazine-3-carboxylate)

• Product Name: Ethyl 4-aminopyrazolo5,1-c1,2,4triazine-3-carboxylate
• CAS No: 6841-01-6
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD03829964
• CID: 3084211
• PubChem ID: 558239
• Update Time: 2025-06-09

Ethyl 4-aminopyrazolo5,1-c1,2,4triazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-pyrazolo[5,1-c][1,2,4]triazine-3-carboxylic acid ethyl ester
• Pyrazolo[5,1-c][1,2,4]triazine-3-carboxylic acid, 4-amino-, ethyl ester
• QJDZRXLGQGLJIY-UHFFFAOYSA-N
• CS-0326648
• SMR000073099
• Pyrazolo[5,1-c]-as-triazine-3-carboxylic acid, 4-amino-, ethyl ester
• Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• ethyl 4-aminopyrazolo[3,2-c][1,2,4]triazine-3-carboxylate
• AKOS001815282
• ChemDiv2_002636
• Ethyl4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• 4-Aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylic acid ethyl ester
• HMS1376H18
• 6841-01-6
• MFCD03829964
• MLS000062408
• H32038
• ALBB-017254
• CHEMBL1487254
• HMS2471E05
• LS-05557
• Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate #
• Ethyl 4-aminopyrazolo5,1-c1,2,4triazine-3-carboxylate

• MDL： MFCD03829964
• Inchi： 1S/C8H9N5O2/c1-2-15-8(14)6-7(9)13-5(11-12-6)3-4-10-13/h3-4H,2,9H2,1H3
• InChI Key： QJDZRXLGQGLJIY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N2C(=CC=N2)N=N1)=O

Computed Properties

• Exact Mass: 207.07562455Da
• Monoisotopic Mass: 207.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3

Ethyl 4-aminopyrazolo5,1-c1,2,4triazine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on Ethyl 4-aminopyrazolo5,1-c1,2,4triazine-3-carboxylate

Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate (CAS No. 6841-01-6): An Overview of Its Structure, Properties, and Applications

Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate (CAS No. 6841-01-6) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolotriazines and is characterized by its unique structural features and chemical properties. In this article, we will delve into the molecular structure, physical and chemical properties, synthesis methods, and potential applications of this compound.

Molecular Structure and Properties

The molecular formula of Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is C₉H₉N₇O₂, with a molecular weight of approximately 239.2 g/mol. The compound features a pyrazolotriazine core linked to an ethyl ester group and an amino group. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule.

The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The melting point of Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is around 250°C.

Synthesis Methods

The synthesis of Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate can be achieved through various routes. One common method involves the reaction of ethyl cyanoacetate with hydrazine hydrate to form the corresponding hydrazide intermediate. This intermediate is then cyclized with formamide to yield the desired pyrazolotriazine derivative.

The reaction conditions are typically optimized to maximize yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve product quality. Additionally, the choice of solvent and catalyst can play a crucial role in the efficiency of the synthesis process.

Biological Activity and Applications

Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate has shown promising biological activity in several areas of research. One notable application is its potential as an antitumor agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and leukemia.

The mechanism of action for Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate involves its ability to interfere with key cellular processes such as DNA replication and protein synthesis. This interference leads to cell cycle arrest and apoptosis in cancer cells. Recent research has also explored its potential as a radiosensitizer in combination with radiation therapy to enhance treatment efficacy.

Beyond its antitumor properties, Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate focuses on optimizing its pharmacological properties for therapeutic applications. One area of interest is the development of prodrugs that can improve the bioavailability and reduce the side effects associated with this compound.

Nanotechnology-based drug delivery systems are also being explored to enhance the targeted delivery of Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate. These systems can protect the drug from degradation in the bloodstream and ensure its release at specific sites within the body.

In addition to therapeutic applications, there is growing interest in using this compound as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it has been used as a starting material for the preparation of novel antibiotics and antiviral agents.

Safety Considerations

While Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate shows significant promise in various applications, it is important to handle it with care due to its potential toxicity. Standard safety protocols should be followed during synthesis and handling to minimize exposure risks.

In conclusion,Ethyl 4-aminopyrazolo[5,1-c][1,2,4]triazine-3-carboxylate (CAS No. 6841-01-6) is a multifaceted compound with a wide range of potential applications in chemistry and pharmacology. Its unique structural features and biological activities make it an attractive target for further research and development.